Cas no 34943-93-6 (1-[(1-benzyl-3-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)methyl]piperidinium chloride)

• Product Name: 1-[(1-benzyl-3-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)methyl]piperidinium chloride
• CAS No: 34943-93-6
• MF: C₂₂H₂₇ClN₂O
• MW: 370.915584802628
• CID: 1471343
• PubChem ID: 73012384
• Update Time: 2025-04-20

1-[(1-benzyl-3-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)methyl]piperidinium chloride Chemical and Physical Properties

Names and Identifiers

• 1-[(1-benzyl-3-methyl-2-oxo-2,3-dihydro-1H-indol-3-yl)methyl]piperidinium chloride
• 1-benzyl-3-methyl-3-(piperidin-1-ium-1-ylmethyl)indol-2-one,chloride
• 34943-93-6
• DTXSID10956403
• 1-Benzyl-3-methyl-3-[(piperidin-1-yl)methyl]-1,3-dihydro-2H-indol-2-one--hydrogen chloride (1/1)
• 1-benzyl-3-methyl-3-piperidin-1-ylmethyl-2-indolinone hydrochloride
• 1-benzyl-3-methyl-3-(piperidin-1-ium-1-ylmethyl)indol-2-one chloride

• Inchi： 1S/C22H26N2O.ClH/c1-22(17-23-14-8-3-9-15-23)19-12-6-7-13-20(19)24(21(22)25)16-18-10-4-2-5-11-18;/h2,4-7,10-13H,3,8-9,14-17H2,1H3;1H
• InChI Key： ZVAXSEAMVSGYCP-UHFFFAOYSA-N
• SMILES： Cl.O=C1C(C)(C2C=CC=CC=2N1CC1C=CC=CC=1)CN1CCCCC1

Computed Properties

• Exact Mass: 342.97
• Monoisotopic Mass: 370.181191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 467
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8

Experimental Properties

• Boiling Point: 530.3°C at 760 mmHg
• Flash Point: 233.8°C
• PSA: 26.21